{1-[(4-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methanamine

• IUPAC Name: [1-[(4-fluorophenyl)methyl]triazol-4-yl]methanamine
• InChI: InChI=1S/C10H11FN4/c11-9-3-1-8(2-4-9)6-15-7-10(5-12)13-14-15/h1-4,7H,5-6,12H2
• InChI Key: GSMYTLJYAMKFBK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C=C(N=N2)CN)F
• Molecular Formula: C10H11FN4
• Molecular Weight: 206.22 g/mol
• CAS No.: 1250599-01-9

Description

This compound is a derivative of 1H-1,2,3-triazole, a class of organic compounds that contain a 1,2,3-triazole moiety. The 1,2,3-triazole ring is a versatile structure found in many biologically active compounds and pharmaceuticals.

Synthesis Analysis

While specific synthesis methods for this compound were not found, the synthesis of 1H-1,2,3-triazole derivatives typically involves multicomponent reactions. For instance, a series of novel triazole-pyrimidine-based compounds were synthesized using a multicomponent reaction in aqueous medium.

Scientific Research Applications

Synthesis and Structural Studies

• Synthesis of Related Compounds : A compound similar to the one , N,N-dibenzyl-1-(1-[(4-methyl-2-phenyl-4,5-dihydrooxazol-4-yl)methyl)]-1H-1,2,3-triazol-4-yl)methanamine, was synthesized using a 1,3-dipolar cycloaddition reaction. Its structure was confirmed through various spectroscopic methods (Aouine, Younas, El Hallaoui, Abdelilah, & Alami, Anouar, 2014).

• Crystallography and Structural Characterization : The crystal structures of related triazole compounds, such as 2-(4-Fluorophenyl)-2H-1,2,3-triazole-4-yl)methanol, were studied to understand the molecular interactions and structure-activity relationships (Gonzaga, Daniel, F. C. Silva, V. Ferreira, J. Wardell, & S. Wardell, 2016).

Biological and Medicinal Applications

• Antimicrobial Activities : Compounds with a 1,2,3-triazole moiety have been synthesized and demonstrated moderate to very good antibacterial and antifungal activities, indicating potential medicinal applications (Thomas, K D, Airody Vasudeva Adhikari, & N Suchetha Shetty, 2010).

• Antioxidant Properties : Novel 1,2,3-triazole-containing nitrones were synthesized and showed significant antioxidant abilities, suggesting potential applications in combating oxidative stress-related diseases (Hadjipavlou-Litina, D., I. Głowacka, J. Marco-Contelles, & D. Piotrowska, 2022).

Other Applications

• Catalyst and Solvent-Free Synthesis : A method for catalyst- and solvent-free synthesis of related compounds through microwave-assisted Fries rearrangement was developed, showcasing the potential for environmentally friendly chemical synthesis processes (Moreno-Fuquen, R., Kevin Arango-Daraviña, Diana Becerra, Juan C Castillo, A. Kennedy, & M. Macías, 2019).

Safety and Hazards

The safety data sheet for a similar compound, 1-[Bis(4-fluorophenyl)methyl]piperazine, indicates that it is considered hazardous. It may cause skin irritation, serious eye irritation, and respiratory irritation. It is also toxic if swallowed.

Future Directions

The future directions for research on “{1-[(4-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methanamine” and similar compounds could involve further exploration of their biological activities. For instance, triazole-pyrimidine hybrids have shown promising neuroprotective and anti-inflammatory properties, suggesting potential for development as therapeutic agents. Additionally, the synthesis of new 1H-1,2,3-triazole analogs could be a promising direction for medicinal chemistry.

Mechanism of Action

Target of Action

Similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

For instance, similar compounds have shown promising neuroprotective and anti-inflammatory properties .

Biochemical Pathways

Similar compounds have been found to influence a variety of biological activities, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

The pharmacokinetic properties of {1-[(4-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methanamine are not explicitly mentioned in the available literature. Pharmacokinetics involves the absorption, distribution, metabolism, and excretion (ADME) of a compound, which collectively determine its bioavailability. For instance, flunarizine, a fluorinated drug, is well absorbed (>80%) from the gut and reaches maximal blood plasma concentrations after two to four hours, with more than 99% of the substance bound to plasma proteins .

Result of Action

Similar compounds have shown promising neuroprotective and anti-inflammatory properties .